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Compound of Interest

Compound Name: FC14-584B

Cat. No.: B12369738

This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals working with FC14-
584B.

Frequently Asked Questions (FAQSs)

What is FC14-584B7

FC14-584B is a dithiocarbamate compound that functions as a B-carbonic anhydrase inhibitor.
It has been investigated for its potential in tuberculosis research and for its inhibitory effects on
the growth of Acanthamoeba castellanii trophozoites.[1][2]

What is the mechanism of action of FC14-584B?

FC14-584B inhibits 3-carbonic anhydrases. These enzymes catalyze the reversible hydration
of carbon dioxide (CO2) to bicarbonate (HCOs~) and a proton (H*). By blocking this process,
FC14-584B can disrupt pH homeostasis and essential metabolic pathways in susceptible
organisms.

Troubleshooting Guide: FC14-584B Solubility Issues

Researchers may encounter challenges with the solubility of FC14-584B. This guide provides a
systematic approach to address these issues.

Problem: FC14-584B is not dissolving in my desired solvent.
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Solution:

Solvent Selection: Based on the chemical class of dithiocarbamates and general practices
for carbonic anhydrase inhibitors, Dimethyl Sulfoxide (DMSO) is the recommended starting
solvent. For aqueous solutions, it is advised to first dissolve the compound in a minimal
amount of DMSO and then dilute it with the aqueous buffer.

Solubility Data: While specific quantitative solubility data for FC14-584B in common
laboratory solvents is not readily available in public literature, general solubility information
for similar compounds can be a useful guide. It is crucial to perform small-scale solubility
tests to determine the optimal solvent and concentration for your specific experimental
needs.

Co-solvents and Formulation: For in vivo studies or challenging in vitro systems, co-solvent
systems may be necessary. Common formulations for poorly soluble compounds include:

o A combination of DMSO, PEG300, Tween-80, and saline.
o A mixture of DMSO and a solution of SBE--CD in saline.
o A combination of DMSO and corn oil.

The exact ratios of these components should be optimized for your specific application,
paying close attention to potential solvent toxicity in your experimental model.

Experimental Protocol: Preparing a Stock Solution of FC14-584B

This protocol provides a general guideline for preparing a stock solution of FC14-584B.

Materials:

FC14-584B powder
Dimethyl Sulfoxide (DMSO), anhydrous
Vortex mixer

Warming device (e.g., water bath or heat block), if necessary
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 Sterile microcentrifuge tubes or vials
Procedure:

e Pre-weigh FC14-584B: Carefully weigh the desired amount of FC14-584B powder in a
sterile microcentrifuge tube or vial.

e Add DMSO: Add the calculated volume of anhydrous DMSO to achieve the desired stock
concentration.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound does not fully dissolve, gentle warming (e.g., 37°C) and sonication can be
applied. Be cautious with heating, as it may degrade the compound.

 Sterilization (Optional): If required for your experiment, filter the stock solution through a 0.22
pum syringe filter compatible with DMSO.

o Storage: Store the stock solution at -20°C or -80°C for long-term stability. It is recommended
to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Note: Always refer to the supplier's instructions on the Certificate of Analysis for specific
storage recommendations.

Quantitative Data Summary

Parameter Value Reference
Molecular Weight 229.41 g/mol [2]
Formula CeH12KN3S:2 [2]
CAS Number 1358567-64-2 [2]

) ) 15.6 puM for inhibition of A.
Effective Concentration - ) [1]
castellanii trophozoite growth
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Signaling Pathways and Experimental Workflows

FC14-584B Mechanism of Action
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Caption: FC14-584B inhibits -carbonic anhydrase.
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Role of B-Carbonic Anhydrase in M. tuberculosis
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Caption: -Carbonic anhydrase in M. tuberculosis.

Role of 3-Carbonic Anhydrase in A. castellanii
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Caption: -Carbonic anhydrase in A. castellanii.

General Experimental Workflow
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Caption: General experimental workflow for FC14-584B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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